Cas no 1187830-65-4 (5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride)

5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride is a halogenated tetrahydroisoquinoline derivative with a trifluoromethyl substituent, offering unique reactivity and stability for pharmaceutical and chemical research applications. The iodine moiety enhances its utility in cross-coupling reactions, while the trifluoromethyl group contributes to metabolic stability and lipophilicity, making it valuable in medicinal chemistry. The hydrochloride salt form ensures improved solubility and handling. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents and enzyme inhibitors. Its well-defined structure and functional groups facilitate precise modifications for structure-activity relationship studies.
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride structure
1187830-65-4 structure
Product Name:5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
CAS No:1187830-65-4
MF:C10H10ClF3IN
MW:363.545784473419
MDL:MFCD11846196
CID:1025717
PubChem ID:56924309
Update Time:2025-05-20

5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
    • 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline HCl
    • 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline hydrochloride
    • 7-(TrifluoroMethyl)-1,2,3,4-tetrahydro-5-iodo-isoquinoline HCl
    • 5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline;hydrochloride
    • A892905
    • 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
    • 1187830-65-4
    • BVAKPJYFEIMXBP-UHFFFAOYSA-N
    • W-205000
    • 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinolinehydrochloride
    • AS-54620
    • DTXSID40718814
    • J-519047
    • DB-061389
    • AKOS015849432
    • SC2411
    • MDL: MFCD11846196
    • Inchi: 1S/C10H9F3IN.ClH/c11-10(12,13)7-3-6-5-15-2-1-8(6)9(14)4-7;/h3-4,15H,1-2,5H2;1H
    • InChI Key: BVAKPJYFEIMXBP-UHFFFAOYSA-N
    • SMILES: IC1=CC(C(F)(F)F)=CC2CNCCC=21.Cl

Computed Properties

  • Exact Mass: 362.95000
  • Monoisotopic Mass: 362.94986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 4.08650

5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Security Information

  • Storage Condition:Sealed in dry,Room Temperature

5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM128623-1g
5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
1187830-65-4 95%
1g
$485 2021-08-05
Chemenu
CM128623-1g
5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
1187830-65-4 95%
1g
$595 2023-11-23
eNovation Chemicals LLC
K07730-1g
7-(trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline hydrochloride
1187830-65-4 >95%
1g
$580 2024-05-23
Alichem
A189006470-1g
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
1187830-65-4 95%
1g
$513.81 2023-09-04
Ambeed
A629073-1g
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
1187830-65-4 95%
1g
$496.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1622993-1g
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride
1187830-65-4 98%
1g
¥5103.00 2024-08-09
eNovation Chemicals LLC
K07730-1g
7-(trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline hydrochloride
1187830-65-4 >95%
1g
$580 2025-02-25
eNovation Chemicals LLC
K07730-1g
7-(trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline hydrochloride
1187830-65-4 >95%
1g
$580 2025-03-03

Additional information on 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride

Introduction to 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1187830-65-4)

5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1187830-65-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of both an iodine substituent and a trifluoromethyl group on the tetrahydroisoquinoline core enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The structure of 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride is characterized by a rigid aromatic system with significant electron-withdrawing effects due to the trifluoromethyl group. This modification not only influences the electronic properties of the molecule but also its solubility and metabolic stability. The hydrochloride salt form ensures better crystallinity and stability, which are crucial factors in pharmaceutical formulations.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroisoquinoline derivatives in the development of novel therapeutics. Specifically, compounds with halogenated aromatic rings have shown promise in modulating enzyme activity and receptor binding. The iodo-substituted tetrahydroisoquinoline moiety in this compound is particularly interesting because it can serve as a versatile handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in synthesizing complex drug molecules and have been instrumental in generating novel bioactive scaffolds.

The trifluoromethyl group is another key feature that contributes to the unique pharmacological properties of this compound. This group is known to enhance binding affinity to biological targets by increasing lipophilicity and metabolic stability. In particular, trifluoromethylated compounds have been extensively studied for their anti-inflammatory, antiviral, and anticancer activities. The combination of an iodine atom and a trifluoromethyl group in 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride suggests potential applications in multiple therapeutic areas.

In the context of drug discovery, this compound can be used as a key intermediate in synthesizing more complex molecules with tailored biological activities. The iodine atom provides a convenient site for further functionalization, allowing chemists to explore diverse structural modifications. For instance, palladium-catalyzed coupling reactions can introduce new pharmacophores or expand the molecular framework. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

Current research in neuropharmacology has demonstrated that tetrahydroisoquinoline derivatives exhibit significant potential as modulators of central nervous system (CNS) pathways. The structural similarity of these compounds to natural alkaloids found in plants has led to their investigation as potential treatments for neurological disorders such as Parkinson's disease and depression. The unique combination of substituents in 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride may confer enhanced efficacy or selectivity compared to simpler analogs.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that showcase modern techniques in pharmaceutical synthesis. The introduction of both halogen atoms and fluorinated groups requires careful optimization to ensure high yields and purity. Advanced catalytic systems and green chemistry principles are increasingly being employed to minimize waste and improve sustainability in drug manufacturing processes.

The biological evaluation of this compound has begun to yield promising results in preclinical studies. Initial assays have shown that it interacts with specific enzymes and receptors involved in disease pathways. For example, its ability to modulate neurotransmitter release or inhibit key enzymes could make it a candidate for treating conditions related to dysregulated signaling cascades. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride represents a compelling example of how structural modifications can enhance the pharmacological properties of tetrahydroisoquinoline derivatives. Its unique combination of substituents makes it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for this class of compounds, 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride is poised to play an important role in advancing pharmaceutical innovation.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.